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Compound of Interest

Compound Name: Calcein Sodium Salt

Cat. No.: B15551754

For Researchers, Scientists, and Drug Development Professionals

Calcein, a fluorescent dye derived from fluorescein, is a valuable tool in cell biology and
pharmaceutical research. Its sodium salt form is particularly useful due to its water solubility.
This guide provides a comprehensive overview of the solubility and stability of calcein sodium
salt, offering quantitative data, detailed experimental protocols, and workflow diagrams to
facilitate its effective use in the laboratory.

Core Properties of Calcein

Calcein is a polyanionic dye that emits bright green fluorescence. A key characteristic is that its
fluorescence is nearly independent of pH in the range of 6.5 to 12.[1] The acetoxymethyl (AM)
ester form, Calcein AM, is a non-fluorescent, membrane-permeant version that becomes
fluorescent calcein after being hydrolyzed by intracellular esterases in live cells.[2][3] This
guide, however, focuses on the properties of calcein itself, typically supplied as a sodium salt,
which is membrane-impermeant.

Key Spectroscopic Properties:
e Excitation Maximum: ~494 nm[1][2]

e Emission Maximum: ~517 nm

Solubility of Calcein Sodium Salt
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The solubility of calcein is highly dependent on the solvent and the pH. As a polyanionic

compound, its solubility in aqueous solutions increases significantly with pH.

Solvent Reported Solubility Notes
] N A safety data sheet notes it is
Slightly soluble, solubility ] )
Water soluble in water, suggesting

increases at pH > 6.

good solubility for the salt form.

Phosphate-Buffered Saline
(PBS, pH 7.2)

~0.2 mg/mL

This is a common buffer for

biological experiments.

1 M Sodium Hydroxide (NaOH)

~50 mg/mL

Demonstrates high solubility in

strongly alkaline conditions.

Dimethyl Sulfoxide (DMSO)

Soluble, ~10 mg/mL

A common organic solvent for

preparing stock solutions.

Dimethylformamide (DMF)

Soluble

Another organic solvent option.

Table 1: Solubility of Calcein Sodium Salt in Various Solvents.

Stability of Calcein Sodium Salt

Proper storage and handling are critical to maintain the integrity of calcein and ensure

reproducible experimental results. The primary factors affecting its stability are light,

temperature, and pH.
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Condition

Stability Recommendation

Rationale

Storage (Solid Form)

Store at -20°C or 4°C,
protected from light.

The solid form is stable for at
least 4 years when stored

properly at -20°C.

Storage (Agqueous Solution)

Use immediately; not
recommended for storage

beyond one day.

Aqueous solutions are
susceptible to microbial growth
and potential degradation over

time.

Storage (DMSO Stock

Solution)

Aliquot and store at <-20°C for
up to 6 months, protected from
light. Avoid repeated freeze-

thaw cycles.

DMSO solutions are more
stable than aqueous solutions
but should still be handled with

care.

Light Exposure

Protect from light at all times
(e.g., use amber vials, cover
with foil).

Calcein is a fluorophore and is
sensitive to photobleaching

and light-induced degradation.

pH

Fluorescence is stable
between pH 6.5 and 12.

Outside this range,
fluorescence intensity may

decrease.

Presence of Quenching lons

Avoid contamination with
heavy metal ions like Co?*,

Niz+, Cu2*, and Fe3*.

These ions can strongly
quench calcein's fluorescence,
leading to inaccurate

measurements.

Table 2: Stability and Storage Recommendations for Calcein Sodium Salt.

Below is a diagram illustrating the key factors that can impact the stability of calcein solutions.
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Diagram 1: Factors Influencing Calcein Stability.

Experimental Protocols
Protocol 1: Preparation of a Calcein Stock Solution

This protocol describes the preparation of a calcein stock solution in DMSO, a common method

for achieving a stable, concentrated solution.

« Acclimation: Allow the vial of solid calcein sodium salt to warm to room temperature before

opening to prevent moisture condensation.

¢ Solvent Addition: Add high-quality, anhydrous DMSO to the vial to achieve a desired

concentration, for example, 10 mg/mL.

o Dissolution: Vortex the solution thoroughly until all the solid has dissolved. The solution

should be clear.

¢ Aliquoting: Dispense the stock solution into small, single-use aliquots in light-protecting tubes

(e.g., amber microcentrifuge tubes).
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o Storage: Store the aliquots at -20°C, protected from light, for up to 6 months. Avoid repeated

freeze-thaw cycles.

Protocol 2: Calcein Liposome Leakage Assay

This assay is a classic method to assess the permeability or integrity of liposome membranes.
Calcein is encapsulated at a high, self-quenching concentration inside liposomes. If the
liposome membrane is compromised, calcein leaks out, becomes diluted, and its fluorescence
increases dramatically.

The workflow for this assay is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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